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Compound of Interest

Compound Name: 4-Biphenylmethanol

Cat. No.: B1213676 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 4-Biphenylmethanol in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe and compliant handling of this chemical.

I. Hazard Identification and Physical Properties
While some safety data sheets (SDS) do not classify 4-Biphenylmethanol as a hazardous

substance under the Globally Harmonized System (GHS), others indicate potential hazards.[1]

[2] It is prudent to handle this compound with care, assuming it may cause skin, eye, and

respiratory irritation.[3] One source suggests it may be harmful if swallowed and is suspected of

damaging fertility or the unborn child.[3]
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Property Value References

Physical State Powder / Solid [1][4]

Appearance
Beige / White to Almost White

Crystalline Powder
[1][5][6]

Molecular Formula C13H12O [5][7]

Molecular Weight 184.23 g/mol [5]

Melting Point 96 - 105 °C / 204.8 - 221 °F [1][4]

Solubility

Insoluble in water. Soluble in

ethanol, benzene, and

acetone.

[5][6]

Storage Temperature
Room Temperature, in a dry,

cool, and well-ventilated place.
[4][5][6]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure. The following equipment

should be worn when handling 4-Biphenylmethanol.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.[8]

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[9][10]

Prevents skin contact. Gloves

should be inspected before

use and removed carefully to

avoid contamination.[11]

Body Protection A laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended when dust is

generated or if working outside

of a ventilated enclosure.[2]

[12]

Minimizes inhalation of

airborne particles.

III. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow will ensure minimal exposure and prevent

contamination.

1. Preparation:

Read and understand the Safety Data Sheet (SDS) for 4-Biphenylmethanol before

beginning work.[9]

Ensure a designated work area, preferably within a chemical fume hood or a well-ventilated

space, is clean and prepared.[7][11]

Cover the work surface with absorbent bench paper.[7]

Assemble all necessary equipment, including weighing paper, spatulas, and labeled

containers.
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Don the required PPE as specified in the table above.

2. Weighing and Transfer:

To minimize dust, avoid pouring the powder directly from the bottle.[7]

Use a spatula to transfer small amounts of the powder onto weighing paper or into a

container.[7]

Keep the container of 4-Biphenylmethanol closed whenever possible.[7]

If working outside a fume hood, handle the powder carefully to prevent it from becoming

airborne.

3. In Case of a Spill:

Notify colleagues in the immediate area.[9]

For minor spills, carefully sweep up the solid material and place it into a labeled container for

hazardous waste.[4]

Avoid creating dust during cleanup.

Decontaminate the spill area according to your institution's procedures.[9]

4. Post-Handling:

Securely close all containers of 4-Biphenylmethanol.

Clean all equipment and the work area.

Carefully remove PPE to avoid contaminating yourself.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[4][11]

IV. First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1][4][7]

Skin Contact

Wash off immediately with

plenty of soap and water while

removing all contaminated

clothing. If irritation persists,

seek medical attention.

[1][4][7]

Inhalation

Move the exposed person to

fresh air. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][4][7]

Ingestion

Do not induce vomiting. Never

give anything by mouth to an

unconscious person. Rinse

mouth with water and drink

plenty of water. Call a

physician immediately.

[1][4][7]

V. Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

1. Waste Identification and Segregation:

All materials contaminated with 4-Biphenylmethanol, including the pure compound,

contaminated gloves, and weighing paper, must be treated as chemical waste.[4]

Do not mix this waste with other waste streams unless permitted by your institution's

guidelines.
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2. Containerization and Labeling:

Collect solid waste in a clearly labeled, sealed, and chemically compatible container.[1]

The label must include the words "Hazardous Waste," the full chemical name "4-
Biphenylmethanol," and any other information required by your institution's Environmental

Health and Safety (EHS) department.[5]

3. Storage and Disposal:

Store the waste container in a designated hazardous waste accumulation area.[1]

Arrange for pickup and disposal by a licensed chemical waste management contractor

through your EHS department.[4]

A common disposal method for solid organic compounds is high-temperature incineration.

One SDS suggests dissolving the material in a combustible solvent and burning it in a

chemical incinerator.

VI. Workflow Visualization
The following diagram illustrates the procedural workflow for the safe handling of 4-
Biphenylmethanol.
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Safe Handling Workflow for 4-Biphenylmethanol
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Caption: Safe handling workflow for 4-Biphenylmethanol from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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